Cas no 1417797-58-0 (Ethyl 4-(2-thiazolyl)-4-oxobutyrate)

• Product Name: Ethyl 4-(2-thiazolyl)-4-oxobutyrate
• CAS No: 1417797-58-0
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• MDL: MFCD22373466
• CID: 5209038
• Update Time: 2026-03-06

Ethyl 4-(2-thiazolyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-thiazolyl)-4-oxobutyrate

• MDL： MFCD22373466
• Inchi： 1S/C9H11NO3S/c1-2-13-8(12)4-3-7(11)9-10-5-6-14-9/h5-6H,2-4H2,1H3
• InChI Key： VBZQZKWWLHPLCT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(C1=NC=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6

Additional information on Ethyl 4-(2-thiazolyl)-4-oxobutyrate

Ethyl 4-(2-thiazolyl)-4-oxobutyrate (CAS No. 1417797-58-0): A Comprehensive Overview

Ethyl 4-(2-thiazolyl)-4-oxobutyrate, a compound with the chemical formula C₉H₉NO₃S, is a derivative of thiazole that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number CAS NO. 1417797-58-0, has been studied for its potential applications in drug development, particularly in the synthesis of bioactive molecules. The presence of both thiazole and ester functional groups makes it a versatile intermediate in organic synthesis, enabling modifications that can tailor its biological activity.

The thiazole ring is a heterocyclic compound that plays a crucial role in medicinal chemistry due to its presence in numerous biologically active natural products and synthetic drugs. Its stability and reactivity make it an ideal scaffold for designing molecules with specific pharmacological properties. In Ethyl 4-(2-thiazolyl)-4-oxobutyrate, the thiazole moiety is linked to a butyric acid ester, which introduces additional functional sites for chemical modification. This structural feature allows researchers to explore various derivatives with enhanced or altered biological activities.

Recent studies have highlighted the potential of Ethyl 4-(2-thiazolyl)-4-oxobutyrate as a precursor in the synthesis of novel therapeutic agents. The compound's ability to undergo further functionalization makes it valuable in the development of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties, leveraging the known bioactivity of thiazole derivatives.

The ester group in Ethyl 4-(2-thiazolyl)-4-oxobutyrate also provides a site for bioconjugation, enabling the attachment of other pharmacophores or biomolecules. This property is particularly useful in the design of prodrugs or targeted drug delivery systems. The compound's solubility profile and metabolic stability have been assessed in preclinical studies, suggesting its suitability for oral administration and systemic distribution.

In the realm of academic research, Ethyl 4-(2-thiazolyl)-4-oxobutyrate has been employed in synthetic chemistry as a building block for more complex molecules. Its reactivity with various nucleophiles allows for the creation of diverse chemical libraries, which can be screened for biological activity. High-throughput screening (HTS) techniques have been utilized to identify promising derivatives with enhanced efficacy and reduced toxicity.

The compound's structural features have also attracted interest in materials science applications. Thiazole derivatives are known for their electronic properties and potential use in organic semiconductors and conductive polymers. Ethyl 4-(2-thiazolyl)-4-oxobutyrate could serve as a precursor in the synthesis of materials with applications in optoelectronics and energy storage devices.

From a regulatory perspective, Ethyl 4-(2-thiazolyl)-4-oxobutyrate is classified as a research chemical and is not subject to stringent controls under current regulations. However, its handling requires adherence to standard laboratory safety protocols due to its potential reactivity and toxicity profile. Researchers working with this compound must ensure proper ventilation, personal protective equipment (PPE), and waste disposal measures.

The future prospects of Ethyl 4-(2-thiazolyl)-4-oxobutyrate are promising, with ongoing research exploring its potential in various fields. Advances in computational chemistry and molecular modeling are expected to accelerate the discovery of new derivatives with optimized pharmacokinetic properties. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications.

In conclusion, Ethyl 4-(2-thiazolyl)-4-oxobutyrate (CAS No. 1417797-58-0) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science and material technology.